Antimony-127

• CAS No.: 13968-50-8
• Molecular Formula: Sb
• Molecular Weight: 126.90692 g/mol
• IUPAC Name: antimony-127
• InChI: InChI=1S/Sb/i1+5
• InChI Key: WATWJIUSRGPENY-BKFZFHPZSA-N
• SMILES: [Sb]
• Isomeric SMILES: [127Sb]

Description

Antimony-127 is a man-made radioactive isotope of the metalloid antimony. It has a half-life of approximately 3.85 days and decays entirely via beta-minus (β−) emission to Tellurium-127, with a decay energy of 1.582 MeV . This isotope is supplied with high chemical purity suitable for research applications. As a radioisotope, this compound's primary value lies in nuclear research and as a tracer in various scientific studies. Its mechanism of action is intrinsic to its radioactive properties; the emitted beta particles can be utilized in industrial gauging, as a radiotracer in environmental studies, or in fundamental research into nuclear structure. Furthermore, the decay progeny, Tellurium-127, may also be of interest in certain experimental contexts. The trivalent oxidation state of antimony, Sb(III), is known for its high chemical reactivity and toxicity, primarily due to its strong affinity for binding to sulfhydryl groups in proteins, which can disrupt cellular function . This property is a key consideration in pharmacological and toxicological research involving antimony compounds. All statements and technical information are based on scientific literature. This product is labeled "For Research Use Only" (RUO). It is not intended for diagnostic or therapeutic procedures, nor for human or animal use. Safety data sheets must be consulted prior to handling.

Nuclear Structure of Antimony 127

Theoretical Frameworks and Nuclear Models Applied to Antimony-127

The nuclear structure of this compound (¹²⁷Sb), with its single proton outside the magic shell of Z=50, provides a crucial testing ground for various nuclear models. These theoretical frameworks aim to describe its properties, from energy levels to transition probabilities, offering insights into the complex interplay of single-particle and collective behaviors.

Nuclear Shell Model Applications for this compound

The nuclear shell model is a foundational framework for understanding the structure of nuclei. For antimony isotopes, shell-model calculations have been employed to interpret their properties, particularly in the context of the particle-core coupling scheme. epj-conferences.organu.edu.au This approach considers the odd-A Sb nucleus as a single proton coupled to the neighboring even-even tin (Sn) core.

Shell-model calculations for antimony isotopes, including those in the mass region of ¹²⁷Sb, have been performed using computational programs like NuShellX. epj-conferences.org For isotopes in this region, the sn100pn interaction within the jj55pn model space is often utilized. This model space assumes a ¹⁰⁰Sn core with valence protons and neutrons occupying the 1g7/2, 2d5/2, 2d3/2, 3s1/2, and 1h11/2 orbitals. epj-conferences.org Studies have shown that the particle-core coupling scheme is a useful framework for understanding the structure of Sb isotopes. epj-conferences.org The model's success is often evaluated by its ability to reproduce experimental data, such as B(E2) transition strengths, which provide a measure of nuclear collectivity. epj-conferences.organu.edu.au For instance, in some Sb isotopes, enhanced collectivity is attributed to a constructive interference (positive cross-term) between the proton and neutron contributions to the transition strength. epj-conferences.org

The projected shell model (PSM) has also been applied to study high-spin states in odd-A antimony isotopes from ¹¹⁵Sb to ¹²⁵Sb. worldscientific.com This model has been used to calculate yrast bands, back-bending phenomena in the moment of inertia, and electromagnetic transition probabilities (B(E2) and B(M1)). worldscientific.com These calculations have successfully predicted multi-quasiparticle structures in these nuclei. worldscientific.com

Unified-Model Calculations for Odd-A Antimony Isotopes

The unified model, particularly its intermediate coupling version, has been instrumental in describing the properties of odd-A antimony isotopes. cdnsciencepub.comcdnsciencepub.com This model combines single-particle and collective motions within the nucleus. It treats the odd-A nucleus as a single valence proton moving in the potential of a vibrating even-even core. The interaction between the particle and the collective vibrations of the core leads to a mixing of configurations. cdnsciencepub.com

This approach has been successfully used to calculate and explain the enhanced E2 (electric quadrupole) transition rates observed in odd-A isotopes of Sb, I, Cs, and Pr. cdnsciencepub.comcdnsciencepub.com The model can reproduce the observed enhancement and explain the regular variations in transition probabilities among neighboring isotopes. cdnsciencepub.com The presence of numerous high-spin levels at relatively low energies in these nuclei points to the importance of including collective degrees of freedom, which is a key feature of the unified model. cdnsciencepub.com Experimental studies of level lifetimes in nuclei like ¹¹⁹Sb have been interpreted within this framework, coupling particle states with the vibrational even-even core.

Ab Initio Theoretical Approaches (e.g., Valence-Space In-Medium Similarity Renormalization Group)

Ab initio (from first principles) methods in nuclear theory aim to describe nuclear properties starting from the fundamental interactions between nucleons. frontiersin.orgarxiv.org The Valence-Space In-Medium Similarity Renormalization Group (VS-IMSRG) is a prominent ab initio approach that has recently been applied to the antimony isotopic chain. arxiv.orgcern.charxiv.org This method provides a systematically improvable way to derive a valence-space Hamiltonian from chiral nucleon-nucleon (NN) and three-nucleon (3N) forces. arxiv.orgihep.ac.cn

Recent studies have used VS-IMSRG to perform large-scale calculations of the electromagnetic moments and charge radii for antimony isotopes from ¹¹²Sb to ¹³⁴Sb. cern.charxiv.org These calculations serve as a benchmark for the predictive power of ab initio theory in this mass region. cern.ch The results for magnetic moments show good agreement with experimental data, particularly for neutron-deficient isotopes. arxiv.org This success validates the progress of ab initio theory in describing nuclei with a single valence proton outside a closed shell. cern.ch However, discrepancies observed in neutron-rich Sb isotopes and in the odd-even staggering of charge radii indicate areas where further theoretical refinement is needed. cern.ch

Optical and Statistical Models in Antimony Isotope Neutron Data Evaluation

Optical and statistical models are essential tools for the evaluation of neutron-induced reaction cross-sections, which are critical for various applications. For antimony isotopes, these models are used to calculate and predict how neutrons interact with the nucleus over a wide range of energies. tandfonline.comtandfonline.com

The process involves using codes based on the spherical optical model, statistical models (like the multistep statistical model), and pre-equilibrium models. tandfonline.comosti.gov For odd-mass targets like the antimony isotopes, the coupled-channel optical model is often employed to better account for the interaction between the incident neutron and the deformed nucleus. tandfonline.comtandfonline.com These calculations produce data for total, elastic, inelastic, capture, and other reaction cross-sections.

The calculated data are then compared with available experimental results and used to generate comprehensive evaluated nuclear data files, such as the Japanese Evaluated Nuclear Data Library (JENDL). tandfonline.comtandfonline.com These evaluations are crucial for ensuring consistency between isotopic and elemental data. tandfonline.com For instance, evaluations of neutron nuclear data for ¹²¹Sb and ¹²³Sb are important for understanding the properties of elemental antimony. tandfonline.com

Excited Nuclear States and Level Schemes of this compound

The experimental study of the excited states and decay properties of ¹²⁷Sb is fundamental to understanding its nuclear structure and validating the theoretical models described above.

Experimental Characterization of this compound Energy Levels

This compound has a half-life of 3.85 days and decays via β⁻ emission to levels in Tellurium-127 (¹²⁷Te). lnhb.frmirdsoft.org The decay populates both the ground state of ¹²⁷Te (half-life 9.35 hours) and its isomeric state, ¹²⁷ᵐTe (half-life 106.1 days). lnhb.fr The β⁻ branch to ¹²⁷Te is 82.3%, while the branch to ¹²⁷ᵐTe is 17.7%. lnhb.fr

Detailed experimental investigations have been conducted to construct the level scheme of ¹²⁷Te populated by the decay of ¹²⁷Sb. osti.govresearchgate.net These experiments typically involve gamma-ray spectroscopy, often using coincidence techniques to establish the cascade of gamma transitions from excited states to the ground state. core.ac.ukosti.gov

Early studies identified several gamma rays and beta-ray groups in the decay of ¹²⁷Sb. core.ac.uk More comprehensive decay scheme studies have provided precise energies and intensities of the gamma transitions and the branching ratios of the beta decays to various excited levels in ¹²⁷Te. osti.gov The nuclear level density and gamma-ray strength function of ¹²⁷Sb itself have also been studied experimentally using reactions like ¹²⁴Sn(α, pγ)¹²⁷Sb, providing data that can constrain theoretical models used in reaction cross-section calculations. researchgate.net

The following table summarizes a selection of gamma transitions observed in the decay of ¹²⁷Sb, leading to the population of levels in ¹²⁷Te.

Energy (keV)	Intensity (Pγ+ce × 100)	Multipolarity
61.16	5.93	M1+19.4%E2
145.38	4.10	M1+1.5%E2
218.17	0.89	M1(+E2)
363.66	1.16	M1+E2
417.98	17.00	M1+1.4%E2
473.01	2.58	M1+E2
685.70	36.80	M1+E2
783.70	15.12	M1+E2

Data sourced from the LNE–LNHB/CEA Table de Radionucléides. lnhb.fr

Experimental studies have also been performed on the multiplet structure in a series of antimony isotopes, including ¹²⁷Sb, providing data on members of multiplets that are then compared with theoretical calculations. osti.gov These experimental efforts are crucial for refining our understanding of the nuclear structure in the region around the doubly magic nucleus ¹³²Sn.

Nuclear Decay of Antimony 127

Beta Decay Characteristics of Antimony-127

The primary mode of decay for this compound is beta-minus (β-) decay, where a neutron in the nucleus is converted into a proton, releasing an electron (beta particle) and an antineutrino. This process results in the transmutation of this compound into an isotope of tellurium. The decay is characterized by the emission of beta particles with a continuous energy spectrum and subsequent gamma rays of discrete energies.

Beta-Ray Spectra and End-Point Energy Measurements

The beta-ray spectrum of this compound is complex, consisting of multiple beta groups corresponding to transitions to different energy levels in the daughter nucleus, Tellurium-127. Early studies using scintillation spectrometry identified at least three distinct beta-ray groups. core.ac.uk

Analysis of the total beta-ray spectrum through Kurie plots has been instrumental in determining the maximum or "end-point" energies of these beta groups. One study from 1955 reported the end-point energy of the highest energy beta-ray group to be 1.57 ± 0.03 MeV . core.ac.uk An earlier measurement utilizing a magnetic spectrometer had suggested a higher value of 1.8 MeV. core.ac.uk Further investigations involving coincidence measurements have provided more detailed insights into the energies of the individual beta groups that are in cascade with specific gamma rays.

Beta Group	End-Point Energy (MeV)	Measurement Context	Reference
Highest Energy Group	1.57 ± 0.03	Total beta-ray spectrum analysis	core.ac.uk
-	1.8	Early magnetic spectrometer measurement	core.ac.uk
In coincidence with 0.674 MeV gamma-ray	0.857 ± 0.021	Gamma-beta coincidence measurement	core.ac.uk
In coincidence with 0.240 and 0.456 MeV gamma-rays	1.011 ± 0.03	Gamma-beta coincidence measurement	core.ac.uk

Gamma-Ray Transitions and Emission Probabilities from this compound Decay

Following the beta decay of this compound, the resulting Tellurium-127 nucleus is often in an excited state. It de-excites to a more stable state by emitting gamma rays of specific energies. The gamma-ray spectrum of this compound is characterized by several transitions, with the most prominent ones being at approximately 0.240, 0.456, and 0.674 MeV. core.ac.uk More recent high-precision spectroscopic measurements have led to refinements in the energies of these and other gamma rays.

Reported Energy (MeV)	Relative Intensity (%)	Reference
0.240	Major Transition	core.ac.uk
0.456	Major Transition	core.ac.uk
0.674	Major Transition	core.ac.uk
~0.473	Strong	aps.orgdiva-portal.org
~0.686	Strong	aps.org
~0.784	Strong	aps.org

Coincidence Studies in this compound Decay Scheme Analysis

Coincidence spectroscopy is a powerful technique used to establish the relationships between different radiations emitted during a decay process. By detecting a beta particle and a gamma ray simultaneously, it is possible to determine which beta group is associated with a specific gamma transition, thereby building a more complete picture of the decay scheme.

For this compound, gamma-beta coincidence measurements have been crucial in disentangling its complex decay. These studies have revealed that the 0.674 MeV gamma-ray is in coincidence with a beta-ray group having an end-point energy of 0.857 ± 0.021 MeV . core.ac.uk Furthermore, the other two major gamma-rays at 0.240 MeV and 0.456 MeV were found to be in coincidence with a beta-ray group with an end-point energy of 1.011 ± 0.03 MeV . core.ac.uk These findings are critical for constructing an accurate energy-level diagram for the daughter nucleus, Tellurium-127. Another study has also reported a coincidence between a 604 keV and a 473 keV gamma-ray. diva-portal.org

Decay Scheme Evaluation and Revision for this compound

The understanding of the this compound decay scheme has evolved over time, with advancements in detector technology and analytical methods leading to more precise and accurate data.

Historical this compound Decay Data and Noted Discrepancies

Early measurements of the this compound decay provided a foundational but incomplete picture. For instance, initial absorption measurements suggested a gamma-ray energy of 0.72 MeV and a maximum beta-ray energy of 1.2 MeV. core.ac.uk Another early measurement reported a maximum beta-ray energy of 0.8 MeV. core.ac.uk These values differ from those obtained through later, more sophisticated spectrometric techniques.

A significant aspect of the historical data is the presence of discrepancies in the energies of major gamma-ray lines when compared to modern, high-resolution measurements. For decades, the decay data for this compound relied on these less precise measurements. aps.org

Modern Spectroscopic Measurements and Data Refinements for this compound

With the advent of high-purity germanium (HPGe) detectors and advanced data analysis techniques, the decay characteristics of this compound have been re-evaluated with much greater precision. A 2019 study, for example, conducted new measurements on this compound produced from the photofission of uranium. aps.org

This research revealed significant deviations from previously accepted values for some of the most intense gamma-ray lines. Specifically, the energy of the line previously reported near 686 keV was found to be lower by 0.8 keV, and the line near 784 keV was shifted lower by 1.1 keV. aps.orgosti.gov Such discrepancies highlight the importance of periodic re-evaluation of nuclear data. These modern refinements are crucial for applications that rely on accurate isotopic analysis, such as nuclear forensics, where precise identification of radioactive isotopes is paramount. aps.org The updated and more precise gamma-ray energies and their relative intensities contribute to a revised and more accurate decay scheme for this compound. aps.orgresearchgate.net

Implications of this compound Nuclear Data Revisions for Evaluated Nuclear Databases

The accuracy of nuclear data for isotopes like this compound is critical for various applications, including nuclear forensics. osti.gov As a fission product with a half-life of 3.85 days, this compound can be instrumental in analyzing fallout debris after a nuclear event. osti.govaps.org However, discrepancies in historical nuclear data can impede accurate isotopic analysis. osti.gov

Recent research has highlighted significant shifts in the energies of prominent gamma-ray lines associated with the beta decay of this compound. osti.govaps.org Specifically, new measurements have shown that the energies of the 686 keV and 784 keV lines are lower by 0.8 and 1.1 keV, respectively, than previously recorded. osti.govaps.org Such disparities necessitate a thorough re-evaluation of the decay data for this compound and subsequent revisions to major evaluated nuclear databases like the Japanese Evaluated Nuclear Data Library (JENDL). osti.govtandfonline.comtandfonline.com These databases are essential resources for a wide range of scientific and technical applications, and their accuracy is paramount. The re-evaluation of Antimony isotopes is crucial for improving the reliability of these databases, particularly for fission product nuclides. tandfonline.com

The table below presents a comparison of previously accepted and newly measured gamma-ray energies for this compound decay.

Previous Energy (keV)	New Measured Energy (keV)	Difference (keV)
~686	685.2	-0.8
~784	782.9	-1.1

This table is based on data from recent research findings indicating shifts in gamma-ray energies. osti.govaps.org

Half-Life Determination and Re-evaluation of this compound

The half-life of this compound is a fundamental property that has been subject to measurement and re-evaluation. The currently accepted half-life is approximately 3.85 days. ontosight.aiosti.gov This value is critical for applications that rely on the predictable decay of the isotope.

The process of determining and re-evaluating the half-life involves precise measurements of its radioactive decay over time. For instance, studies on other antimony isotopes, such as Antimony-124, have employed methods like 4πβ-γ-coincidence extrapolation and long-term measurements with ionization chambers to achieve high accuracy. researchgate.net Similar rigorous methodologies are applied to ensure the reliability of the half-life data for this compound.

Continuous evaluation and updating of nuclear data, including the half-life, are essential. osti.gov Discrepancies in older measurements, sometimes due to the presence of other isotopes, have necessitated re-evaluation to ensure the accuracy of the accepted values. osti.gov The ongoing work by international bodies and research laboratories to refine these measurements contributes to the robustness of nuclear data libraries and supports the scientific and technical fields that depend on them. tandfonline.comtandfonline.com

Production Mechanisms of Antimony 127

Antimony-127 as a Fission Product

This compound is a notable product of the nuclear fission of heavy nuclei, such as uranium and plutonium. It is formed as part of the A=127 isobaric decay chain, where fission fragments with this mass number beta-decay until they reach a stable or long-lived state.

Photofission, the process where a nucleus undergoes fission after absorbing a high-energy photon (gamma ray), is a significant source of neutron-rich isotopes, including ¹²⁷Sb. In one experimental setup, a 118 mg natural uranium target was irradiated for 7 hours with bremsstrahlung gamma rays generated by 26 MeV electrons. This process resulted in an estimated 6x10¹² photofission reactions, producing a variety of fission products from which ¹²⁷Sb was chemically separated and studied. yerphi.am The yields of fission products from photofission are crucial for various applications and are compiled in nuclear databases. For instance, the ASIND-MEPhI library includes data for photofission product yields, and compilations exist for the chain yield of A=127. wikipedia.orgresearchgate.net

In nuclear reactors, the neutron-induced fission of fuels like Uranium-235 (²³⁵U) and Plutonium-239 (²³⁹Pu) is the primary process for energy generation and also a major source of fission products. bnl.gov The distribution of fission product masses typically forms two peaks, a light group and a heavy group. bnl.gov The mass number 127 falls within the valley between the heavy and light peaks, but still has a notable yield.

The yield of a specific nuclide from fission is a critical parameter in reactor design, operation, and waste management. aps.org These yields are classified as either independent (the fraction of fissions that directly produce a given nuclide) or cumulative (the total fraction of fissions that result in a given nuclide, including those formed from the decay of its precursors). For the A=127 decay chain, precursors like ¹²⁷Sn decay to form ¹²⁷Sb. kaeri.re.kr

The following tables, based on data from the JENDL-4.0 and ENDF/B-VI nuclear data libraries, show the independent and cumulative fission yields for ¹²⁷Sb and its precursor ¹²⁷Sn from the fission of ²³⁵U and ²³⁹Pu by thermal and fast neutrons.

Interactive Table: JENDL-4.0 Fission Yield Data for ¹²⁷Sb jaea.go.jp

Fissile Nuclide	Neutron Energy	Independent Yield	Uncertainty (1σ)
U-235	Thermal	7.078730e-05	1.628100e-05
U-235	Fast	2.468900e-05	1.580100e-05
U-238	Fast	2.030750e-06	1.299690e-06
Pu-239	Thermal	2.761570e-04	1.767400e-04
Pu-239	Fast	2.292430e-04	1.467160e-04
Pu-241	Thermal	3.122510e-05	1.998400e-05

Interactive Table: ENDF/B-VI Fission Yield Data for A=127 Precursor ¹²⁷Sn kaeri.re.kr

Fissile Nuclide	Neutron Energy	Cumulative Yield
U-235	Thermal (0.0253 eV)	4.78032E-04
U-235	Fast (1.0 MeV)	1.02510E-03
U-238	Fast (1.0 MeV)	2.72578E-04
Pu-239	Thermal (0.0253 eV)	2.26212E-03
Pu-239	Fast (1.0 MeV)	2.66963E-03

This compound Yields from Photofission of Uranium

Targeted Nuclear Reactions for this compound Synthesis

Beyond its creation as a fission byproduct, ¹²⁷Sb can be synthesized through specific, targeted nuclear reactions using particle accelerators.

While stable antimony isotopes (¹²¹Sb and ¹²³Sb) are not direct precursors for ¹²⁷Sb through single neutron capture, the reaction ¹²⁶Sb(n,γ)¹²⁷Sb provides a direct pathway. uio.noexlibrisgroup.com The target nuclide, ¹²⁶Sb, is itself radioactive with a half-life of 12.4 days. Recent experiments have focused on indirectly measuring the Maxwellian-averaged cross section (MACS) for this reaction, which is important for understanding nucleosynthesis in stars (the i-process). uio.noexlibrisgroup.comresearchgate.netresearchgate.net In these experiments, the nuclear level density and gamma-ray strength function of ¹²⁷Sb were extracted to constrain the neutron-capture rate. uio.noexlibrisgroup.com The results show good agreement with several nuclear data libraries like JINA REACLIB and TENDL. uio.noexlibrisgroup.com

The photoproton, or (γ,p), reaction offers another route for ¹²⁷Sb production. This reaction involves a high-energy gamma-ray striking a target nucleus and ejecting a proton. To produce ¹²⁷Sb, a stable tellurium isotope, specifically ¹²⁸Te (natural abundance 31.74%), can be used as a target. The reaction is:

¹²⁸Te + γ → ¹²⁷Sb + p

Research into photonuclear reactions on natural tellurium targets has provided data on the yield ratios for this specific reaction, contributing to the broader understanding of photon-induced transformations. yerphi.am

Particle accelerators can be used to bombard various targets with charged particles like alpha particles (helium nuclei) and deuterons (deuterium nuclei) to synthesize specific radionuclides. cuni.cz

Alpha-Particle Bombardment: A significant production route for ¹²⁷Sb is the ¹²⁴Sn(α,pγ)¹²⁷Sb reaction. uio.noresearchgate.net This reaction has been studied experimentally using a 24 MeV alpha beam on a highly enriched (95.3%) ¹²⁴Sn target. uio.no By detecting the emitted protons and coincident gamma rays, researchers can extract detailed information about the nuclear structure of ¹²⁷Sb, such as its level density and gamma-ray strength function. uio.nobnl.govresearchgate.net This reaction allows for the creation and detailed study of ¹²⁷Sb. bnl.gov

Deuteron (B1233211) Bombardment: Deuteron-induced reactions are also viable for producing antimony isotopes. While specific experimental data for the direct production of ¹²⁷Sb via deuteron bombardment is less common in the searched literature, general studies on deuteron bombardment of tin targets show the production of various antimony radioisotopes. nih.gov A plausible reaction channel would be ¹²⁶Te(d,n)¹²⁷Sb, where a deuteron strikes a ¹²⁶Te target, forming a compound nucleus that subsequently emits a neutron to become ¹²⁷Sb.

Photoproton (γ,p) Reactions on Tellurium Targets for this compound

Isotope Production Facilities and Methodologies for this compound

This compound (¹²⁷Sb) is a synthetic radioisotope that is not found naturally on Earth. ontosight.ai Its production is carried out in specialized nuclear facilities using various nuclear reactions. ontosight.ai The primary locations for isotope production are nuclear reactors and particle accelerators, which facilitate the necessary conditions for transmutation of target materials into ¹²⁷Sb. ontosight.aiisotopes.gov

Key facilities involved in isotope production include national laboratories and research reactors. The U.S. Department of Energy Isotope Program (DOE IP) manages a network of production sites at national laboratories such as Oak Ridge National Laboratory (ORNL), Brookhaven National Laboratory, and Los Alamos National Laboratory, which are equipped for producing a range of radioisotopes. isotopes.govosti.gov Specific experimental production of this compound has been noted at facilities like ORNL and the 101 Reactor at the China Institute of Atomic Energy (CIAE). osti.gov

The methodologies for producing this compound are based on inducing nuclear changes in stable or other radioactive isotopes.

Production Methodologies for this compound

Production Reaction	Description
¹²⁶Sn(n,γ)¹²⁷Sn → ¹²⁷Sb + β⁻	This two-step process begins with the neutron capture by a Tin-126 target inside a nuclear reactor. The resulting Tin-127 is unstable and undergoes beta-minus decay to form this compound.
¹²⁸Te(d,³He)¹²⁷Sb	In this reaction, a Tellurium-128 target is bombarded with deuterons in a particle accelerator. The interaction results in the ejection of a Helium-3 particle and the formation of an this compound nucleus. osti.gov
Nuclear Fission	This compound can be generated as a fission product during the nuclear fission of heavy elements like Uranium-235 or Uranium-233 in a reactor. osti.gov

| Neutron-induced reactions on Antimony | General production can also involve irradiating stable antimony targets with neutrons in a nuclear reactor. ontosight.ai |

Research Findings on Production Reactions:

Detailed studies have been conducted to understand and quantify these production routes.

From Tin-126: Experiments have been performed to measure the thermal neutron cross-sections for the ¹²⁶Sn(n,γ)¹²⁷Sn reaction. In these experiments, Tin-126 targets were irradiated in a reactor, and the subsequent decay products, including ¹²⁷Sb, were detected using a High-Purity Germanium (HPGe) gamma detector. This method allows for the calculation of production yields and is crucial for planned production schedules.

From Tellurium-128: The ¹²⁸Te(d,³He)¹²⁷Sb reaction was studied at Oak Ridge National Laboratory using a 34 MeV deuteron beam. osti.gov The analysis of the angular distribution of the resulting particles confirmed the production of this compound and provided data on its nuclear energy levels. osti.gov

Isotope Production Facilities

Facility/Organization	Role in Isotope Production
U.S. DOE National Laboratories	A network of facilities at locations including Oak Ridge, Brookhaven, and Los Alamos that produce stable and radioactive isotopes using reactors and accelerators. isotopes.gov
Oak Ridge National Laboratory (ORNL)	A specific site where research into the production of ¹²⁷Sb via the ¹²⁸Te(d,³He) reaction has been conducted. osti.gov

| China Institute of Atomic Energy (CIAE) | The 101 Reactor at CIAE has been used for experimental irradiation of ¹²⁶Sn targets to produce ¹²⁷Sn, which subsequently decays to ¹²⁷Sb. |

Radiochemical Separation and Purification of Antimony 127

Principles of Antimony Radiochemistry Relevant to Isotopic Separation

A fundamental understanding of antimony's chemical behavior in solution and the effects of its nuclear formation pathway are essential for designing effective separation strategies.

Oxidation States of Antimony and Their Chemical Behavior in Solutions

Antimony primarily exists in two common oxidation states: +3 (antimonous) and +5 (antimonic). osti.gov The stability and chemical form of these species are highly dependent on the composition of the aqueous solution, particularly the type and concentration of acid present.

In hydrochloric acid (HCl) solutions, both Sb(III) and Sb(V) form various chloride complexes. osti.govcaltech.edu The specific nature of these complexes influences their extractability into organic solvents and their affinity for ion exchange resins. For instance, in concentrated HCl, Sb(V) can be reduced to Sb(III). akjournals.com Conversely, in solutions with low HCl concentrations, Sb(III) can be gradually oxidized to Sb(V) due to the effects of its own radiation, a process that is promoted by natural light. akjournals.com The ability to manipulate the oxidation state is a key tool in radiochemical separations. For example, strong oxidizing agents like chlorine (Cl₂), bromine (Br₂), or permanganate (B83412) (MnO₄⁻) can convert Sb(III) to Sb(V), while reducing agents such as stannous chloride (SnCl₂) can reduce Sb(V) to Sb(III). osti.gov

In nitric acid (HNO₃), antimony is readily oxidized, typically to the +5 state. osti.govdiva-portal.org The behavior in sulfuric acid (H₂SO₄) is also complex and influences the choice of separation technique. The differential behavior of Sb(III) and Sb(V) in various acid media forms the basis for many separation methods, including solvent extraction and ion exchange chromatography. akjournals.comacs.org

Chemical Effects Associated with Beta-Decay of Precursors to Antimony-127

This compound is often produced via the beta decay of its precursor, Tin-127 (¹²⁷Sn). The nuclear transformation from tin to antimony can have significant chemical consequences. The recoil energy imparted to the newly formed antimony atom and the change in atomic number can lead to the rupture of chemical bonds if the tin precursor was part of a molecule.

This process, often referred to as a "hot atom" effect, can result in the daughter nuclide (¹²⁷Sb) existing in a different chemical state than its precursor. For example, studies on the electron capture decay of tellurium isotopes to form antimony have shown that the resulting antimony can be found in different oxidation states. akjournals.comresearchgate.net Specifically, in the decay of ¹¹⁸Te, approximately 39% of the resulting ¹¹⁸Sb is in the +5 oxidation state, while the remainder is Sb(III). akjournals.comresearchgate.net This distribution between Sb(III) and Sb(V) is a critical consideration for subsequent purification steps, as the separation chemistry must account for the presence of both species to ensure high recovery of the desired ¹²⁷Sb isotope.

Separation Techniques for this compound from Complex Mixtures

Several techniques are employed to separate this compound from its precursors, fission products, and other contaminants. The choice of method depends on the initial composition of the mixture and the required purity of the final product.

Solvent Extraction Methods for Antimony Separation

Solvent extraction is a rapid and selective method for separating antimony from complex matrices. osti.gov This technique relies on the differential distribution of antimony species between an aqueous phase and an immiscible organic solvent.

Isopropyl Ether-HCl: The extraction of antimony from hydrochloric acid solutions using isopropyl ether is a well-established method. caltech.eduosti.govacs.org Antimony(V) is significantly more extractable into isopropyl ether from HCl solutions than Antimony(III). acs.orgacs.org This difference in extraction behavior provides a basis for their separation. For instance, from a 6M to 8M HCl solution, Sb(V) can be almost quantitatively extracted, while the extraction of Sb(III) remains low. acs.org By controlling the oxidation state of antimony, selective extraction can be achieved. Rapid radiochemical separations have been developed using isopropyl ether-hydrochloric acid extraction to separate antimony from tellurium targets. osti.gov

Ethyl Ether-Ammonium Thiocyanate (B1210189): The use of ethyl ether in conjunction with ammonium (B1175870) thiocyanate offers another avenue for antimony separation. While less commonly detailed specifically for this compound, the thiocyanate system is known to form extractable complexes with various metals. rsc.orgnih.gov For instance, a method for separating tin from fission product mixtures involves an ethyl ether-ammonium thiocyanate extraction. osti.gov

Other solvent extraction systems for antimony include the use of tributyl phosphate (B84403) (TBP), which can extract both Sb(III) and Sb(V) from chloride solutions. nih.govpjsir.org

Ion Exchange Chromatography in this compound Purification

Ion exchange chromatography is a powerful technique for purifying radionuclides based on their charge and affinity for a stationary resin phase. researchgate.netmabion.eu

UTEVA Resin: UTEVA (Uranium and TEtraValent Actinides) resin, which contains dipentyl pentylphosphonate as the extractant, has shown selectivity for antimony. triskem-international.comresearchgate.net The retention of antimony on UTEVA resin is dependent on its oxidation state and the acid concentration. triskem-international.com For example, in nitric acid, UTEVA resin shows interesting selectivity for antimony, but the oxidation state must be carefully controlled. triskem-international.com It can be used to separate antimony from other elements like niobium, ruthenium, and zirconium. google.com In 1 M HCl, tin exhibits high distribution coefficients on UTEVA resin, while antimony shows very little affinity, allowing for their separation. triskem-international.com

Diphonix Resin: Diphonix resin is a multifunctional chelating ion exchange resin with diphosphonic acid and sulfonic acid groups. eichrom.com It exhibits a strong affinity for a variety of metal cations, including actinides. eichrom.comd-nb.info While its primary applications are often in actinide separation, its properties suggest potential for separating antimony from complex mixtures, particularly in the removal of interfering ions. eichrom.comresearchgate.net

The following table summarizes the distribution coefficients (Kd) for Antimony on UTEVA resin in different acid media. A higher Kd value indicates stronger retention on the resin.

Acid	Acid Concentration (M)	Antimony (Sb) Kd
HCl	1	Low
HNO₃	Variable	Dependent on oxidation state

Data sourced from Triskem International and other research findings. triskem-international.comtriskem-international.com

Isotopic Exchange Procedures for Antimony Radiochemical Separation

Isotopic exchange is a rapid and simple method for the radiochemical separation of antimony. nih.gov This technique involves the exchange of radioactive antimony isotopes in a solution with stable antimony atoms in a solid precipitate, such as antimony oxide.

The process has been optimized by studying several variables, including temperature and the presence of acids or alkalis. nih.gov High yields of up to 96% have been achieved at 30°C. nih.gov The presence of acids and alkalis can decrease the yield by dissolving the antimony oxide precipitate. nih.gov The method of preparing the precipitate also influences the efficiency of the exchange. nih.gov This procedure is highly selective, with contamination from most other elements being less than 1%. nih.gov The entire separation can be completed in approximately 13 minutes without the need for specialized equipment. nih.gov

Purity Assessment and Decontamination Factor Determination in this compound Separations

The assessment of purity and the determination of the decontamination factor are critical steps in the evaluation of any radiochemical separation process for this compound. These evaluations quantify the effectiveness of the separation in removing unwanted radionuclides, ensuring the final antimony product meets the required standards for subsequent use or analysis. The primary goal is to achieve high radiochemical purity, which necessitates significant removal of chemically similar elements and other fission products present in the initial mixture.

A key metric for evaluating the effectiveness of a purification procedure is the Decontamination Factor (DF). The DF is defined as the ratio of the initial amount of a contaminating radionuclide in a sample to the amount of that same radionuclide remaining after the separation process has been completed. nrc.gov A high decontamination factor signifies a successful and efficient removal of the impurity.

Research into the radiochemical separation of antimony from fission product mixtures has yielded various methods with quantifiable purity and decontamination efficiencies. One particularly rapid and effective method is the formation and volatilization of stibine (B1205547) (SbH₃). dtic.milosti.gov In this process, antimony in an acidic solution is reduced, typically with zinc metal, to form gaseous stibine. osti.gov This volatile hydride is then swept from the solution by hydrogen gas, separating it from non-volatile contaminants. dtic.mil The stibine is subsequently decomposed by heat to deposit pure metallic antimony. dtic.mil This method is advantageous for separating short-lived antimony nuclides because the separation can be completed in as little as 10 seconds. dtic.mil

The effectiveness of this hydride volatilization technique is demonstrated by the high decontamination factors achieved for various common contaminants. For instance, when separating antimony from a two-week-old mixed fission product solution, this method has been shown to produce excellent results. dtic.mil The chemical yield for this procedure is consistently between 70% and 80%. dtic.mil

Specific decontamination factors from a rapid hydride distillation procedure are detailed in the table below.

Decontamination Factors for Antimony Separation via Hydride Distillation

Contaminant	Decontamination Factor (DF)
Mixed Fission Products	1 x 10⁵
Iodine (I)	3 x 10⁴
Tellurium (Te)	4 x 10⁴
Tin (Sn)	1 x 10⁵
Arsenic (As)	20 - 50

Data sourced from a 10-second radiochemical separation procedure. dtic.mil

The high decontamination factors from tin and tellurium are particularly important, as these elements are often parent or daughter nuclides of antimony isotopes and can interfere with accurate measurements if not sufficiently removed. dtic.mil While this specific hydride method is highly effective for many elements, it shows lower decontamination from arsenic, as arsenic also forms a volatile hydride. dtic.mil

Other separation procedures for antimony, such as sulfide (B99878) precipitation, have also been evaluated. osti.gov In one such procedure involving the precipitation of antimony sulfide (Sb₂S₃), a decontamination factor of 10⁷ was achieved for gross fission products. osti.gov Another method designed to separate antimony from its tin parent reported a decontamination factor of at least 10⁴ from tin. osti.gov

The final purity of the separated antimony is typically assessed using high-resolution gamma-ray spectrometry. This analytical technique allows for the identification and quantification of any remaining gamma-emitting radionuclide impurities, confirming the success of the purification process. diva-portal.org

Applications of Antimony 127 in Nuclear Science Research

Nuclear Forensics and Characterization of Nuclear Event Debris

Antimony-127 (Sb-127), a fission product with a half-life of 3.85 days, is a valuable tool in nuclear forensics for the characterization of debris following a nuclear event. aps.orgresearchgate.netresearchgate.netosti.gov Its presence and isotopic ratios can provide crucial information for identifying the nature of the nuclear device and the conditions of the event. inl.gov

Utilizing this compound for Isotopic Analysis in Fallout Assessment

The analysis of fallout debris is a critical component of nuclear forensics. aps.org The isotopic composition of the collected material can reveal the type of nuclear fuel used and the specifics of the detonation. inl.gov this compound is one of the key radioisotopes analyzed in fallout assessments. eurekalert.org The relative amounts of different radioisotopes, including Sb-127, act as a "fingerprint" for a nuclear device. inl.gov

Historically, the gamma radiation spectrum data for this compound, used for comparison in these analyses, was based on measurements taken over 50 years ago. inl.gov However, recent research has revealed significant inaccuracies in this historical data. aps.orginl.gov Specifically, the energies of two of the three strongest gamma-ray lines for Sb-127 were found to be shifted lower than previously recorded. aps.org These discrepancies can lead to inaccurate isotopic analyses and have significant implications for the assessment of fission debris in the days following a nuclear event. aps.orgresearchgate.net The correction of this nuclear data is an ongoing and important task for scientists working in nuclear forensics. inl.gov

Role of this compound in Surrogate Debris Development for Forensics

To improve the accuracy and readiness of nuclear forensic analyses, researchers develop realistic surrogate nuclear fallout debris. aps.orginl.gov These surrogates are used for testing and calibrating analytical methods and for training nuclear forensic teams. inl.govresearchgate.net this compound plays a role in the development of these surrogate materials. aps.orginl.gov

Laboratories are actively developing methods to isolate fission-produced antimony isotopes, including Sb-127, to incorporate into surrogate debris, making the isotopic mixture more comprehensive and representative of real-world fallout. aps.org The goal is to create surrogate debris that contains short-lived fission products to better simulate the radiological properties of fresh fallout. inl.gov Techniques such as sol-gel vitrification are being explored to encapsulate radionuclides like this compound into a glassy matrix, mimicking the formation of materials like trinitite from a nuclear detonation. researchgate.netwsu.edu

Validation and Refinement of Nuclear Data for Fission Products

Accurate nuclear data for fission products is essential for a wide range of applications, from reactor safety and design to nuclear forensics. osti.govepj-conferences.orgiaea.org this compound is one of several fission products whose nuclear data, including fission yields and decay characteristics, requires precise measurement and periodic re-evaluation. osti.govepj-conferences.org

The cumulative fission yield of this compound, which is the total number of atoms of this nuclide produced both directly and through the decay of its precursors, has been a subject of study. capes.gov.brcern.ch For instance, the cumulative fission yield of Sb-127 from the thermal-neutron fission of Uranium-235 has been measured. capes.gov.br More recent studies have determined the cumulative fission product yields for Uranium-238 induced by 14.7 MeV neutrons, which included measurements for this compound. researchgate.net

Below is an interactive data table summarizing some of the measured cumulative fission yields for this compound.

Fissioning System	Incident Neutron Energy	Cumulative Fission Yield (%)
235U	Thermal	0.116 ± 0.006
238U	14.7 MeV	0.165 ± 0.008

Note: The data in this table is based on specific experimental measurements and may vary between different evaluations and experimental setups.

Tracer Studies in Radiochemistry and Nuclear Process Investigations

Radioactive isotopes, or radiotracers, are instrumental in tracing the pathways of chemical reactions and physical processes. wikipedia.orgbritannica.com While Antimony-125 (Sb-125) is more commonly cited as a conservative tracer in marine environments for tracking industrial releases, the principles of using antimony isotopes as tracers are well-established. mdpi.com

Advanced Experimental Methodologies for Antimony 127 Studies

Gamma-Ray Spectroscopy Techniques for Antimony-127

Gamma-ray spectroscopy is a cornerstone for studying the decay of ¹²⁷Sb, providing insights into the energy levels of its daughter nucleus, Tellurium-127.

High-Purity Germanium (HPGe) detectors are indispensable for resolving the complex gamma-ray spectra emitted during the decay of radionuclides. escholarship.org These detectors operate as semiconductor diodes, where incoming gamma rays interact within an intrinsic germanium region, creating electron-hole pairs. mirion.com The number of these pairs is proportional to the deposited gamma-ray energy, which is then converted into an electrical pulse. mirion.com To minimize thermal noise and achieve high energy resolution, HPGe detectors are typically cooled with liquid nitrogen or by electric cryocoolers. mirion.com

The key advantage of HPGe detectors is their superior energy resolution compared to other types of spectrometers. researchgate.net This characteristic is crucial for accurately identifying and quantifying the multiple gamma rays emitted following the beta decay of ¹²⁷Sb. For instance, the decay of ¹²⁷Sb is complex, involving several gamma-ray transitions. aps.org High-resolution detectors can distinguish between gamma rays with very similar energies, which is essential for constructing an accurate decay scheme. Modern radioisotope identification devices often incorporate HPGe detectors and list ¹²⁷Sb among the isotopes they can identify, underscoring the detector's utility in its study. ortec-online.com

Table 1: Key Properties of High-Purity Germanium (HPGe) Detectors

Feature	Description	Relevance to ¹²⁷Sb Studies
Detection Principle	Semiconductor diode (p-i-n structure) where gamma rays create electron-hole pairs in the intrinsic region. mirion.com	Allows for direct conversion of gamma-ray energy to a measurable charge signal.
Energy Resolution	Excellent; due to the low energy required to create an electron-hole pair in germanium. researchgate.net	Essential for resolving the multiple, closely spaced gamma-ray peaks in the ¹²⁷Sb decay spectrum. aps.org
Operating Temperature	Cryogenic temperatures (typically 77 K) are required to reduce thermal noise. mirion.com	A necessary condition to achieve the high resolution needed for detailed spectroscopic analysis.
Application	High-resolution gamma-ray spectroscopy for radionuclide identification and quantification. escholarship.orgortec-online.com	Enables precise measurement of gamma-ray energies and intensities from ¹²⁷Sb decay.

Historically, scintillation spectrometry was a primary method for investigating radioactive decay. In the study of ¹²⁷Sb, techniques using scintillators like sodium iodide (NaI) were applied to measure its beta and gamma radiations. aps.org Scintillation detectors work by converting the energy from ionizing radiation into light, which is then detected by a photomultiplier tube.

In a notable 1955 study, scintillation spectrometry was used to analyze the decay of 93-hour ¹²⁷Sb. aps.org The experiments identified a complex decay process with multiple beta- and gamma-ray transitions. aps.org Researchers measured eight distinct gamma-ray transitions and observed coincidences between several of them, which is a critical step in determining the sequence of decays and the energy levels of the daughter nucleus. aps.org While the resolution of scintillation spectrometers is lower than that of HPGe detectors, they were instrumental in providing the foundational data on ¹²⁷Sb's decay scheme. aps.orgcore.ac.uk

Table 2: Early Scintillation Spectrometry Findings for this compound Decay

Radiation Type	Finding	Reported Energy (MeV)
Gamma Rays	Eight transitions were measured. aps.org	Major transitions at 0.240, 0.456, and 0.674 MeV. aps.org
Beta Rays	The spectrum was found to be complex, composed of at least three groups. aps.orgcore.ac.uk	The highest energy group had an end-point of 1.87 ± 0.05 MeV. aps.org
Coincidence Studies	Coincidences were observed between several gamma-ray pairs. aps.org	A beta ray was found in coincidence with the 0.456 MeV gamma ray. aps.org

High-Resolution Germanium Detector Applications

Laser Spectroscopy Techniques for Nuclear Properties of this compound

Laser spectroscopy provides a model-independent way to determine key nuclear properties by probing the hyperfine structure of atomic energy levels. arxiv.org

Collinear Laser Spectroscopy (CLS) is a high-resolution technique used to measure the nuclear spin, electromagnetic moments, and changes in the mean-square charge radii of isotopes. arxiv.orgcern.ch In a CLS experiment, a fast ion beam is overlapped with a laser beam, and the laser frequency is scanned to induce atomic transitions. The high velocity of the ions leads to a compression of the Doppler velocity spread, enabling very high-resolution measurements. researchgate.net

The antimony isotopic chain, from ¹¹²Sb to ¹³⁴Sb, was investigated for the first time using CLS. cern.ch This comprehensive study provided the first data on the nuclear charge radii for many antimony isotopes, including ¹²⁷Sb. cern.ch Such measurements are vital for understanding the size and shape of the nucleus and for testing the predictions of nuclear theories. cern.ch

Nuclear Magnetic Resonance on Oriented Nuclei (NMR/ON) for Moment Measurements

The technique of Nuclear Magnetic Resonance on Oriented Nuclei (NMR/ON) is a highly sensitive method for the precise measurement of nuclear magnetic dipole moments. aps.orgaps.org This method involves cooling a sample containing the radioactive nuclei to very low temperatures (in the millikelvin range) within a ferromagnetic host, such as an iron foil. aps.orgresearchgate.net At these temperatures, the nuclei become polarized, aligning with the strong internal magnetic field of the host. researchgate.net A modulated radiofrequency (rf) field is then applied. When the frequency of this field matches the Larmor frequency of the nuclei, it induces transitions between the nuclear sublevels, destroying the orientation. researchgate.net This reorientation is detected by observing a resonant change in the anisotropy of the emitted gamma radiation. aps.org

A series of experiments utilized the NMR/ON technique to perform a precision measurement of the ground-state magnetic dipole moment of ¹²⁷Sb. aps.orgosti.gov The weighted average from these experiments yielded a magnetic moment of μ = 2.597(6) μN. aps.org This precise value is crucial for testing nuclear models that describe the coupling between the single odd proton and the collective vibrations of the even-even core in heavy antimony isotopes. aps.orgaps.org

Computational and Data Analysis Methodologies in this compound Research

Modern nuclear physics research relies heavily on computational methods and data analysis to interpret experimental results and compare them with theoretical predictions. nih.govwashington.edu The raw data from spectroscopy experiments, such as gamma-ray spectra from HPGe detectors or resonance curves from laser spectroscopy, must be processed and analyzed to extract meaningful physical observables. washington.edu

This involves several stages:

Spectrum Analysis: Sophisticated algorithms are used to fit peaks in gamma-ray spectra, deconvolve complex spectra, and accurately determine the energy and intensity of each transition.

Statistical Analysis: Methods of probability and statistics are essential for determining the uncertainty in measured values and for assessing the significance of an experimental result. washington.edu This includes calculating weighted averages of multiple measurements and performing statistical tests. aps.orgwashington.edu

Comparison with Theory: The extracted experimental data, such as the magnetic moment of ¹²⁷Sb or its decay energies, are compared with predictions from nuclear models. aps.org This process often involves computational simulations of the nuclear structure. Discrepancies between experimental data and theoretical calculations can guide refinements in nuclear theory. cern.ch

Data Management: Nuclear databases, such as the one provided by MIRDSoft which includes dosimetric data for ¹²⁷Sb, are compiled and curated using computational tools. mirdsoft.org These databases provide standardized, evaluated data for use in a wide range of applications. iaea.org

Future Research Directions for Antimony 127

Addressing Persistent Discrepancies in Antimony-127 Nuclear Data

Significant and persistent discrepancies in the nuclear data for this compound necessitate further investigation to ensure its reliable application, particularly in fields like nuclear forensics. osti.govaps.org For instance, the fission product ⁵¹Sb, with a half-life of 3.85 days, is valuable for analyzing fallout debris after a nuclear event. osti.govaps.org However, the accuracy of such analyses is hampered by inconsistencies in its decay data.

A notable issue lies in the energies of its characteristic gamma-ray lines. For decades, the majority of the decay strength was understood to be concentrated in three primary lines near 686 keV, 473 keV, and 784 keV, based on older, low-precision measurements. aps.org However, more recent measurements following the photofission of uranium have revealed significant shifts; the 686 keV and 784 keV gamma-ray lines are actually lower in energy by 0.8 keV and 1.1 keV, respectively. osti.govaps.orgresearchgate.net Such large discrepancies demand a comprehensive re-evaluation of ⁵¹Sb beta decay data and subsequent revisions to major nuclear databases. osti.govaps.org

Discrepancies also exist in neutron capture cross-section data. Comparisons between experimental results and evaluated nuclear data libraries like JENDL-4.0 and ENDF/B-VII.1 show inconsistencies for iodine-127, an isotope often studied alongside antimony isotopes. epj-conferences.org For 127I, the energy dependence of the capture cross-section differs between modern measurements and the evaluated data. epj-conferences.org Similar challenges are observed for various antimony isotopes, where evaluations based on statistical models sometimes overestimate or underestimate cross-sections compared to measured values. tandfonline.comtandfonline.com Future research must focus on high-precision measurements of ⁵¹Sb decay and reaction data to resolve these conflicts and create a more accurate and reliable dataset.

Table 1: Reported Discrepancies in this compound Gamma-Ray Energies

Previously Accepted Energy (keV)	Recently Measured Energy Shift (keV)	Reference
686	-0.8	osti.govaps.org
784	-1.1	osti.govaps.org

Enhancing Predictive Power of Theoretical Nuclear Models for this compound

Improving the predictive power of theoretical nuclear models is crucial for understanding the structure and reactions of this compound, especially in regions where experimental data is scarce. The antimony isotopic chain, with a single proton outside the Z=50 closed shell, provides an ideal testing ground for nuclear theories. cern.ch

Current models, such as the statistical model and shell models, are used to evaluate neutron-induced reaction cross-sections for antimony isotopes. tandfonline.comtandfonline.com These calculations require input parameters for nuclear level densities and gamma-ray strength functions. tandfonline.comresearchgate.net However, a significant challenge has emerged where existing theoretical models within reaction codes like TALYS fail to reproduce experimental data for the gamma-ray strength function of ⁵¹Sb. researchgate.net Specifically, the measured strength function presents features, including an upbend and a potential double-peaked pygmy-like structure, that are not predicted by the models. researchgate.net

Furthermore, while shell-model calculations have successfully reproduced some electromagnetic properties of antimony isotopes, there is a continuous need to benchmark the latest advances in nuclear theory. cern.ch Recent efforts have extended ab initio calculations—those based on fundamental natural laws—to the antimony isotopic chain for the first time. cern.ch Future research should focus on refining these models by incorporating new experimental data on level densities and strength functions. This iterative process of measurement and theoretical refinement will enhance the models' ability to accurately predict the nuclear properties of ⁵¹Sb and its neighbors, which is essential for applications ranging from reactor physics to astrophysics. tandfonline.comresearchgate.net

Development of Novel Production and Separation Routes for this compound

Developing efficient and novel methods for producing and separating this compound is essential for expanding its availability for research and potential applications. Current production methods include the photofission of uranium and (γ,p) reactions on tellurium targets. osti.govcore.ac.uk Following production, ⁵¹Sb must be chemically separated from the target material and other fission or reaction products. osti.govnih.gov

The primary challenge in separation is the need for extremely high efficiency to isolate nanogram or microgram quantities of the desired radionuclide from grams of target material. nih.gov Current radiochemical separation techniques often involve multiple steps, including target dissolution in concentrated acids like hydrochloric acid, followed by column chromatography. nih.gov While effective, these methods can be complex and may result in large volumes of waste or place the final product in a chemical form that is not ideal for subsequent use. nih.gov

Future research should explore more streamlined and robust production and separation routes. This could include investigating alternative nuclear reactions or optimizing existing ones for higher yields and purity. For separation, advancing techniques beyond traditional column chromatography and liquid-liquid extraction is a priority. nih.gov Innovations in ion exchange resins, electrochemical separation, or other selective methods could lead to faster, more efficient purification. uctm.edu The goal is to develop methods that not only provide high-purity ⁵¹Sb but also do so in a form that is readily compatible with its intended application, such as fundamental physics experiments or the synthesis of specialized compounds. nih.gov

Expanding Research Applications of this compound in Fundamental Nuclear Science

This compound and its neighboring isotopes are valuable probes for fundamental nuclear science, offering insights into nuclear structure and the underlying forces that govern atomic nuclei. A key area of research involves using these isotopes to test and refine nuclear shell models. cern.chosti.gov The antimony isotopes are particularly interesting because they have a single proton beyond the doubly magic core of Tin-132 (Z=50, N=82), allowing for detailed studies of single-particle states and their interactions. cern.chosti.gov

One application is in nuclear forensics, where the characteristic gamma emissions from ⁵¹Sb can help identify and characterize nuclear materials. osti.govresearchgate.net However, its utility in this field is contingent on having precise and accurate nuclear data, highlighting the importance of the research described in section 8.1. aps.org

Beyond forensics, ⁵¹Sb plays a role in fundamental studies of nuclear structure. Experimental investigations of the energy levels in ⁵¹Sb, often populated through the decay of other isotopes or via nuclear reactions, provide critical data for understanding the arrangement of protons and neutrons within the nucleus. osti.gov For example, studying the multiplet structure in nuclei near Tin-132, including ⁵¹Sb, helps to characterize the effective interactions between nucleons. osti.gov Future research can expand on this by using advanced detector systems to perform more detailed spectroscopic studies, such as gamma-gamma coincidence measurements, to build a more complete level scheme for ⁵¹Sb and test the predictions of advanced shell models and ab initio theories. researchgate.netosti.gov

Table 2: Chemical Compounds and PubChem CIDs

Compound Name	PubChem CID
Antimony	5354495
This compound	140417
Tin-132	108927
Iodine-127	84890
Hydrochloric acid	313
Uranium	23989

Q & A

Q. What are the key isotopic properties of Antimony-127, and how do they influence its experimental applications?

this compound (CAS 13968-50-8) is a stable isotope used in nuclear chemistry and material science. Its neutron count (127 - 51 = 76 neutrons) affects its stability and reactivity in isotopic labeling experiments. Researchers should prioritize neutron activation analysis (NAA) or mass spectrometry (MS) for isotopic quantification, ensuring calibration with certified reference materials .

Q. What standardized analytical techniques are recommended for characterizing this compound in complex matrices?

• Separation : Use ion-exchange chromatography or solvent extraction to isolate Sb-127 from interfering elements like arsenic or tin, as outlined in classical metallurgical methods .
• Detection : Inductively coupled plasma mass spectrometry (ICP-MS) offers parts-per-trillion sensitivity. Cross-validate results with neutron activation analysis to address matrix effects .

Q. How should researchers handle safety protocols for this compound in laboratory settings?

Refer to safety data sheets (SDS) for Sb-127, which mandate PPE (gloves, lab coats) and fume hoods during synthesis. First-aid measures include rinsing exposed skin/eyes with water and seeking medical consultation for inhalation exposure .

Advanced Research Questions

Q. How can conflicting data on this compound’s environmental behavior be resolved in interdisciplinary studies?

• Data Triangulation : Compare results across methodologies (e.g., spectroscopic vs. chromatographic data) and assess environmental variables (pH, organic content) that influence Sb-127 speciation .
• Bias Assessment : Apply the Agency for Toxic Substances and Disease Registry’s (ATSDR) risk-of-bias criteria to evaluate study design limitations, such as selection bias in field sampling .

Q. What experimental designs are optimal for studying this compound’s toxicological mechanisms in biological systems?

• In vitro models : Use human cell lines (e.g., HepG2) with controlled Sb-127 dosing to assess oxidative stress biomarkers (e.g., glutathione depletion).
• In vivo models : Rodent studies should include longitudinal exposure assessments and histopathological analysis, adhering to ARRIVE guidelines for reproducibility .

Q. How can researchers address discrepancies in reported thermodynamic properties of this compound compounds?

• Methodological Audit : Compare calorimetric (DSC) and computational (DFT) data for consistency.
• Error Propagation Analysis : Quantify uncertainties from instrumental precision (e.g., ±0.5% for DSC) and sample purity .

Q. What strategies improve the reproducibility of this compound synthesis in nanomaterial applications?

• Protocol Optimization : Document reaction parameters (temperature, pH, precursor ratios) exhaustively. For colloidal Sb-127 nanoparticles, use dynamic light scattering (DLS) to monitor size distribution .
• Negative Controls : Include blank experiments to rule out contamination during solvothermal synthesis .

Q. How can computational modeling enhance the study of this compound’s electronic structure?

Employ density functional theory (DFT) to predict bandgap energies and compare with experimental UV-Vis/NIR spectra. Validate models using crystallographic data from X-ray diffraction (XRD) .

Methodological and Ethical Considerations

Q. What ethical guidelines apply to publishing this compound research with potential dual-use implications?

Disclose funding sources and conflicts of interest per ICMJE standards. For studies involving isotopic tracing in biological systems, obtain ethics committee approval and adhere to the Declaration of Helsinki .

Q. How should researchers manage raw data from this compound experiments to ensure transparency?

• Data Repositories : Deposit datasets in domain-specific repositories (e.g., ICAT for isotopic data) with metadata compliant with FAIR principles.
• Version Control : Use platforms like GitLab to track changes in analytical workflows, ensuring reproducibility .

Emerging Research Directions

Q. What novel applications of this compound are being explored in radiation shielding or quantum materials?

Investigate Sb-127’s neutron absorption cross-section for nuclear reactor shielding. In quantum computing, study its hyperfine interactions using Mössbauer spectroscopy .

Q. How can isotopic tracing with this compound advance geochemical cycling studies?

Use Sb-127 as a stable tracer in sediment cores to reconstruct historical pollution events. Pair with lead-210 dating for chronological validation .